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Compound of Interest

Compound Name:

DIISOPROPYL 1,1-

CYCLOPROPANE-

DICARBOXYLATE

Cat. No.: B064202 Get Quote

Technical Support Center: Diisopropyl 1,1-
Cyclopropanedicarboxylate
Disclaimer: The following information is provided as a general guide and is based on data for

structurally similar compounds. A specific Safety Data Sheet (SDS) for diisopropyl 1,1-

cyclopropanedicarboxylate was not available at the time of publication. Researchers, scientists,

and drug development professionals should always consult the SDS provided by their supplier

for specific handling and safety information before use.

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address potential issues during the handling and use of diisopropyl 1,1-

cyclopropanedicarboxylate in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with diisopropyl 1,1-cyclopropanedicarboxylate?

A1: Based on data for similar cyclopropane dicarboxylate esters, the primary hazards are

expected to be:

Eye Irritation: May cause serious eye irritation.[1]
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Skin Irritation: May cause skin irritation.[1][2]

Respiratory Tract Irritation: May cause respiratory irritation if inhaled.[1][2]

Harmful if Swallowed: May be harmful if ingested.[2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: Appropriate PPE should always be worn to minimize exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat or other protective clothing to prevent skin contact.[3]

Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,

a NIOSH-approved respirator is recommended.[2]

Q3: How should I properly store diisopropyl 1,1-cyclopropanedicarboxylate?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1]

[2] Keep it away from incompatible materials such as strong oxidizing agents, acids, and

bases.[1]

Q4: What should I do in case of accidental contact or exposure?

A4: Follow these first-aid measures immediately:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[2]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[2]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2]
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Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.[2]

Q5: How should I dispose of waste diisopropyl 1,1-cyclopropanedicarboxylate?

A5: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[2] It is generally recommended to use a licensed chemical waste

disposal service. Do not allow the chemical to enter drains or waterways.

Troubleshooting Guides
Problem: The compound has changed in appearance or has a strong odor.

Possible Cause: Decomposition of the material.

Solution: Do not use the compound. Dispose of it according to proper waste disposal

procedures. Ensure the storage container was tightly sealed and stored under the

recommended conditions.

Problem: I'm observing unexpected side reactions or impurities in my experiment.

Possible Cause: The compound may be reacting with incompatible materials in your reaction

setup.

Solution: Review all reagents and solvents for compatibility with dicarboxylate esters.

Common incompatibilities include strong oxidizing agents, acids, and bases.[1] Ensure all

glassware is clean and dry before use.

Problem: Difficulty in completely dissolving the compound.

Possible Cause: Choice of an inappropriate solvent or insufficient mixing.

Solution: Consult literature for appropriate solvents for similar compounds. Use of sonication

or gentle heating may aid in dissolution, but be cautious of potential decomposition at

elevated temperatures.

Quantitative Data Summary
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The following table summarizes available physical and chemical property data for diisopropyl

1,1-cyclopropanedicarboxylate and related compounds. Note that some data for the target

compound are computed and not from experimental measurements.

Property

Diisopropyl 1,1-
cyclopropanedicar
boxylate
(Computed)

Dimethyl 1,1-
cyclopropanedicar
boxylate

Diethyl 1,1-
cyclopropanedicar
boxylate

Molecular Formula C₁₁H₁₈O₄[4] C₇H₁₀O₄[1] C₉H₁₄O₄[5]

Molecular Weight 214.26 g/mol [4] 158.15 g/mol 186.20 g/mol [5]

Boiling Point Not Available 196-198 °C Not Available

Flash Point Not Available
95 °C (203 °F) -

closed cup
Not Available

Density Not Available 1.147 g/mL at 25 °C Not Available

Experimental Protocols
Protocol 1: Safe Weighing and Transfer of Diisopropyl 1,1-Cyclopropanedicarboxylate

Preparation: Ensure you are wearing the appropriate PPE (safety goggles, lab coat, and

chemical-resistant gloves). Perform the weighing and transfer in a well-ventilated chemical

fume hood.

Weighing: Use a clean, dry weighing boat or glass container. Carefully scoop the required

amount of the compound onto the weighing vessel on a calibrated analytical balance. Avoid

creating dust or aerosols.

Transfer: Gently tap the weighing vessel to transfer the compound into the reaction flask. A

powder funnel can be used to minimize spillage.

Cleaning: Clean any spills on the balance or surrounding area immediately with a suitable

solvent and dispose of the cleaning materials as chemical waste. Wash hands thoroughly

after handling.
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Protocol 2: Emergency Response to a Small Spill

Evacuate: Alert others in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at

the lowest practical height.

Contain: For a liquid spill, use an inert absorbent material like vermiculite or sand to contain

the spill.[6] For a solid spill, carefully sweep it up to avoid creating dust.[2]

Collect: Place the absorbed or swept material into a suitable, labeled container for chemical

waste.

Decontaminate: Clean the spill area with a suitable solvent, and dispose of all cleaning

materials as hazardous waste.

Report: Report the spill to your laboratory supervisor or safety officer.

Visualizations
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Caption: Workflow for handling a small chemical spill.
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1,1-Cyclopropanedicarboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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